1,3,4,5-Tetrahydro-2H-1,4-benzodiazepin-2-one

• IUPAC Name: 1,3,4,5-tetrahydro-1,4-benzodiazepin-2-one
• InChI: InChI=1S/C9H10N2O/c12-9-6-10-5-7-3-1-2-4-8(7)11-9/h1-4,10H,5-6H2,(H,11,12)
• InChI Key: ROXAFEIDZVHGFX-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2NC(=O)CN1
• Molecular Formula: C9H10N2O
• DSSTOX Substance ID: DTXSID70171291
• Molecular Weight: 162.19 g/mol
• CAS RN: 1824-72-2

Description

1,3,4,5-Tetrahydro-2H-1,4-benzodiazepin-2-one (TBO) is a bicyclic series of compounds. It has been shown to possess significant anti-HIV-1 activity. The compound is useful in organic synthesis.

Synthesis Analysis

The synthesis of TBO involves the modification of TIBO structures by removing the 5-membered ring. More details about the synthesis process can be found in the referenced papers.

Molecular Structure Analysis

The molecular structure of TBO can be analyzed using various techniques such as NMR spectroscopy and X-ray diffraction studies. More specific details about the molecular structure can be found in the referenced papers.

Chemical Reactions Analysis

The chemical reactions involving TBO can be analyzed based on the information available in the referenced papers.

Physical And Chemical Properties Analysis

TBO has a molecular weight of 161.2 and a predicted density of 1.100±0.06 g/cm3. It has a melting point of 143-144 °C and a predicted boiling point of 339.0±21.0 °C. More details about the physical and chemical properties can be found in the referenced papers.

Scientific Research Applications

Anti-HIV Activity

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Synthesis of New Benzodiazepine Derivatives

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Anticonvulsant Activities

New 1,3,4,5-tetrahydro-6-alkoxy-2H-1-benzazepin-2-one derivatives, synthesized from this compound, have been screened for their anticonvulsant activities. .

Mechanism of Action

Target of Action

It has been shown to possess significant anti-hiv-1 activity , suggesting that it may interact with proteins involved in the HIV-1 replication process.

Mode of Action

It is known to inhibit HIV-1 replication

Biochemical Pathways

The biochemical pathways affected by 1,3,4,5-Tetrahydro-2H-1,4-benzodiazepin-2-one are likely related to the HIV-1 replication process, given its demonstrated anti-HIV-1 activity . .

Pharmacokinetics

Its physical and chemical properties such as melting point (143-144 °c), boiling point (3390±210 °C), and solubility in DMSO and methanol can influence its bioavailability.

Result of Action

The result of the action of 1,3,4,5-Tetrahydro-2H-1,4-benzodiazepin-2-one is the inhibition of HIV-1 replication . This suggests that it may have potential therapeutic applications in the treatment of HIV-1 infections.

Action Environment

The action, efficacy, and stability of 1,3,4,5-Tetrahydro-2H-1,4-benzodiazepin-2-one can be influenced by various environmental factors. These can include the pH of the environment, the presence of other compounds, and the temperature . .

Safety and Hazards

Safety precautions for handling TBO include avoiding breathing mist, gas, or vapors, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, and evacuating personnel to safe areas.

Future Directions

The future directions for the study and application of TBO can be found in the referenced papers.

Synthesis routes and methods

Procedure details

To a solution of 2-oxo-1,2,3,5-tetrahydro-benzo[e][1,4]diazepine-4-carboxylic acid tert-butyl ester (300 mg, 1.14 mmol) in dry DCM (10 mL) was added trifluoroacetic acid (3.42 mL, 3 mL/mmol. The reaction mixture was stirred at r.t. for 2 h. After completion of the reaction as confirmed by TLC, excess of trifluoroacetic acid and DCM were removed under vacuo to afford trifluoroacetic acid salt of 1,3,4,5-tetrahydro-benzo[e][1,4]diazepin-2-one (295 mg, 93%) as a gummy solid. The crude compound was used as such without further purification for the next step.

Q & A

Q1: What is the significance of TBO derivatives in the context of HIV research?

A: TBO derivatives are structurally similar to 4,5,6,7-Tetrahydro-5-methylimidazo[4,5,1-jk][1,4]benzodiazepin-2(1H)-ones (TIBO) compounds, which have demonstrated significant anti-HIV-1 activity [, ]. Researchers investigated TBOs, which are essentially truncated TIBO analogues, to understand the impact of removing the 5-membered imidazole ring on anti-HIV activity.

Q2: What were the key findings regarding the anti-HIV activity of TBO derivatives?

A: While TBO derivatives exhibited lower potency compared to their parent TIBO compounds, they still displayed significant anti-HIV-1 activity [, ]. This finding suggests that the core structure of 1,3,4,5-Tetrahydro-2H-1,4-benzodiazepin-2-one holds potential for further development as a scaffold for anti-HIV drug discovery.

Q3: How does the structure of TBO derivatives relate to their activity?

A: The research primarily focuses on the removal of the 5-membered imidazole ring present in TIBO compounds [, ]. Further studies exploring modifications to the substituents on the 1,3,4,5-Tetrahydro-2H-1,4-benzodiazepin-2-one core could provide valuable insights into structure-activity relationships and guide the development of more potent and selective anti-HIV agents.